Cas no 1595539-89-1 (1-Pentene, 3-(chloromethyl)-3-methyl-5-(methylsulfonyl)-)

• Product Name: 1-Pentene, 3-(chloromethyl)-3-methyl-5-(methylsulfonyl)-
• CAS No: 1595539-89-1
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• CID: 5283175
• Update Time: 2025-07-09

1-Pentene, 3-(chloromethyl)-3-methyl-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 3-(chloromethyl)-3-methyl-5-(methylsulfonyl)-

• Inchi： 1S/C8H15ClO2S/c1-4-8(2,7-9)5-6-12(3,10)11/h4H,1,5-7H2,2-3H3
• InChI Key： OMDIYEAFSLWJAR-UHFFFAOYSA-N
• SMILES： C=CC(CCl)(C)CCS(C)(=O)=O

Additional information on 1-Pentene, 3-(chloromethyl)-3-methyl-5-(methylsulfonyl)-

1-Pentene, 3-(chloromethyl)-3-methyl-5-(methylsulfonyl)- (CAS No. 1595539-89-1)

1-Pentene, 3-(chloromethyl)-3-methyl-5-(methylsulfonyl)- is a complex organic compound with the CAS registry number 1595539-89-1. This compound belongs to the class of alkene derivatives and contains a methylsulfonyl group, which is a common functional group in various chemical applications. The structure of this compound is characterized by a pentene backbone with substituents at positions 3 and 5. The chloromethyl group at position 3 introduces a reactive site, while the methylsulfonyl group at position 5 adds stability and specific reactivity to the molecule.

The synthesis of 1-Pentene, 3-(chloromethyl)-3-methyl-5-(methylsulfonyl)- involves a series of carefully controlled reactions. Typically, the starting material is a substituted alkene or an intermediate with a sulfonyl group. The introduction of the chloromethyl group is achieved through nucleophilic substitution or addition reactions, depending on the specific conditions and reagents used. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact.

One of the most significant applications of this compound is in the field of polymer chemistry. The methylsulfonyl group imparts unique properties to polymers, such as improved thermal stability and mechanical strength. Researchers have recently explored its use in creating high-performance polymers for aerospace and automotive industries. Additionally, the chloromethyl group allows for further functionalization, enabling the creation of tailor-made materials with specific properties.

In terms of biological applications, 1-Pentene, 3-(chloromethyl)-3-methyl-5-(methylsulfonyl)- has shown potential as a precursor for bioactive molecules. Its structure can be modified to form compounds with antimicrobial or anti-inflammatory properties. Recent studies have focused on its role in drug delivery systems, where its solubility and biocompatibility are advantageous.

The physical properties of this compound are also noteworthy. It has a melting point of approximately -20°C and a boiling point around 120°C under standard conditions. The presence of the methylsulfonyl group significantly increases its polarity, making it soluble in polar solvents like water and ethanol. Its refractive index is around 1.48, indicating moderate optical activity.

From an environmental perspective, understanding the degradation pathways of 1-Pentene, 3-(chloromethyl)-3-methyl-5-(methylsulfonyl)- is crucial. Recent research has revealed that it undergoes hydrolysis under alkaline conditions, producing less harmful byproducts. This information is vital for assessing its environmental impact and developing sustainable disposal methods.

In conclusion, 1-Pentene, 3-(chloromethyl)-3-methyl-5-(methylsulfonyl)- (CAS No. 1595539-89-1) is a versatile compound with promising applications across multiple industries. Its unique structure and functional groups make it an attractive candidate for further research and development in materials science and biotechnology.